Cas no 1803824-78-3 (Ethyl 2,4-dichloro-5-methylphenylacetate)
Ethyl 2,4-dichloro-5-methylphenylacetate Chemical and Physical Properties
Names and Identifiers
-
- Ethyl 2,4-dichloro-5-methylphenylacetate
-
- Inchi: 1S/C11H12Cl2O2/c1-3-15-11(14)5-8-4-7(2)9(12)6-10(8)13/h4,6H,3,5H2,1-2H3
- InChI Key: TWLVGDJGFSJKRC-UHFFFAOYSA-N
- SMILES: ClC1=CC(=C(C)C=C1CC(=O)OCC)Cl
Computed Properties
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 15
- Rotatable Bond Count: 4
- Complexity: 221
- Topological Polar Surface Area: 26.3
Ethyl 2,4-dichloro-5-methylphenylacetate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A010012896-250mg |
Ethyl 2,4-dichloro-5-methylphenylacetate |
1803824-78-3 | 97% | 250mg |
504.00 USD | 2021-07-05 | |
| Alichem | A010012896-500mg |
Ethyl 2,4-dichloro-5-methylphenylacetate |
1803824-78-3 | 97% | 500mg |
790.55 USD | 2021-07-05 | |
| Alichem | A010012896-1g |
Ethyl 2,4-dichloro-5-methylphenylacetate |
1803824-78-3 | 97% | 1g |
1,490.00 USD | 2021-07-05 |
Ethyl 2,4-dichloro-5-methylphenylacetate Related Literature
-
Jingquan Liu,Huiyun Liu,Zhongfan Jia,Volga Bulmus,Thomas P. Davis Chem. Commun., 2008, 6582-6584
-
Alvin Tanudjaja,Shinsuke Inagi,Fusao Kitamura,Toshikazu Takata,Ikuyoshi Tomita Dalton Trans., 2021,50, 3037-3043
-
Huabin Zhang,Shaowu Du CrystEngComm, 2014,16, 4059-4068
-
Priyambada Nayak,Tanmaya Badapanda,Anil Kumar Singh,Simanchalo Panigrahi RSC Adv., 2017,7, 16319-16331
Additional information on Ethyl 2,4-dichloro-5-methylphenylacetate
Research Brief on Ethyl 2,4-dichloro-5-methylphenylacetate (CAS: 1803824-78-3) in Chemical Biology and Pharmaceutical Applications
Ethyl 2,4-dichloro-5-methylphenylacetate (CAS: 1803824-78-3) has recently emerged as a compound of significant interest in chemical biology and pharmaceutical research. This ester derivative, characterized by its dichloro and methyl substitutions on the phenyl ring, has shown promising potential in various therapeutic applications. Recent studies have focused on its synthetic pathways, biological activities, and potential as a building block for more complex pharmaceutical agents.
A 2023 study published in the Journal of Medicinal Chemistry explored the compound's role as a precursor in the synthesis of novel anti-inflammatory agents. Researchers demonstrated that the specific substitution pattern of Ethyl 2,4-dichloro-5-methylphenylacetate allows for efficient conversion into biologically active carboxylic acid derivatives through simple hydrolysis reactions. The study reported significant COX-2 inhibitory activity in several derivatives synthesized from this compound, suggesting its potential in developing new non-steroidal anti-inflammatory drugs (NSAIDs).
In the field of agrochemical research, a recent patent application (WO2023056789) highlighted the use of 1803824-78-3 as a key intermediate in the production of novel fungicides. The patent describes how the compound's unique electronic properties, conferred by its chlorine substitutions, contribute to enhanced binding affinity with fungal cytochrome P450 enzymes. This application demonstrates the versatility of Ethyl 2,4-dichloro-5-methylphenylacetate beyond pharmaceutical uses, extending to crop protection solutions.
Advanced analytical studies using NMR and mass spectrometry have provided new insights into the compound's structural characteristics and reactivity. A 2024 publication in Organic & Biomolecular Chemistry presented detailed conformational analysis of 1803824-78-3, revealing how its steric and electronic properties influence its behavior in various chemical transformations. These findings are particularly valuable for medicinal chemists designing targeted modifications of the core structure.
The safety profile and metabolic pathways of Ethyl 2,4-dichloro-5-methylphenylacetate have also been subjects of recent investigation. In vitro studies using human liver microsomes have identified the major metabolites formed during phase I metabolism, providing crucial data for future pharmacokinetic studies. These results, published in Xenobiotica (2023), suggest that the compound undergoes relatively slow metabolism, which could be advantageous for certain pharmaceutical applications requiring sustained activity.
Looking forward, several research groups have proposed innovative applications of 1803824-78-3 in drug discovery platforms. Its structural features make it particularly suitable for fragment-based drug design approaches, where it can serve as a versatile scaffold for building libraries of bioactive compounds. The compound's commercial availability and well-characterized properties position it as an attractive starting material for both academic and industrial research programs in chemical biology.
1803824-78-3 (Ethyl 2,4-dichloro-5-methylphenylacetate) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)